1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride
Overview
Description
1-(4-Aminophenyl)cyclopentane-1-carboxylic acid hydrochloride (1-ACPCH) is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of research settings, from biochemistry and physiology to drug discovery. The hydrochloride form of 1-ACPCH is the most common form used in research, as it is more stable and easier to handle than the anhydrous form.
Scientific Research Applications
1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride has a wide range of applications in scientific research. It is used in biochemical studies to investigate the structure and function of enzymes, as well as to study the mechanisms of drug action. It is also used in physiological studies to investigate the effects of drugs on the body, and to study the effects of environmental toxins on cells and organs. Additionally, 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride has been used in drug discovery, as it can be used to identify novel compounds that may have therapeutic potential.
Mechanism of Action
The mechanism of action of 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 can lead to decreased inflammation and pain, which is why 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride is being studied as a potential therapeutic agent for inflammatory diseases. Additionally, 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can have beneficial effects on the body.
Biochemical and Physiological Effects
1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. In biochemical studies, it has been shown to inhibit the enzymes cyclooxygenase-2 (COX-2) and acetylcholinesterase, leading to decreased inflammation and increased levels of acetylcholine, respectively. In physiological studies, 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. Additionally, it has been shown to have anti-cancer and anti-viral activity, as well as to improve cognitive function.
Advantages and Limitations for Lab Experiments
1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and easy to handle in the hydrochloride form. Additionally, it is non-toxic and has a low potential for side effects. However, there are some limitations to using 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride in research. For example, it is not soluble in organic solvents, so it must be used in aqueous solutions. Additionally, its effects on enzymes and physiological processes are not yet fully understood, so further research is needed to better understand its mechanism of action.
Future Directions
1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride has a wide range of potential applications in scientific research. Further research is needed to better understand its mechanism of action and its effects on enzymes and physiological processes. Additionally, further research is needed to explore its potential therapeutic applications, such as its use as an anti-inflammatory, analgesic, and neuroprotective agent. Additionally, further research is needed to explore its potential anti-cancer and anti-viral activities, as well as its potential to improve cognitive function. Finally, further research is needed to explore its potential use in drug discovery, as it may be useful in identifying novel compounds with therapeutic potential.
Synthesis Methods
The synthesis of 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride involves the reaction of 4-aminophenol and cyclopentanecarboxylic acid in the presence of an acid catalyst. The reaction is carried out in an aqueous solution of the two reactants at a temperature of 80-90°C for several hours. After the reaction is complete, the product is isolated by filtration and then treated with hydrochloric acid to form 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride hydrochloride. The hydrochloride form is the most commonly used form of 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride in research and is more stable and easier to handle than the anhydrous form.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride involves the reaction of 4-aminophenylcyclopentanone with sodium cyanoborohydride to form 1-(4-aminophenyl)cyclopentanol. The resulting alcohol is then oxidized to form the corresponding carboxylic acid, which is then converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "4-aminophenylcyclopentanone", "Sodium cyanoborohydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-aminophenylcyclopentanone in acetic acid.", "Step 2: Add sodium cyanoborohydride to the reaction mixture and stir for several hours at room temperature.", "Step 3: Quench the reaction by adding sodium hydroxide solution and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Dissolve the resulting 1-(4-aminophenyl)cyclopentanol in acetic acid and add a catalytic amount of sodium periodate.", "Step 6: Stir the reaction mixture at room temperature until TLC analysis indicates complete conversion of the alcohol to the carboxylic acid.", "Step 7: Quench the reaction by adding sodium hydroxide solution and extract the product with ethyl acetate.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 9: Dissolve the resulting carboxylic acid in hydrochloric acid and evaporate the solution to dryness to obtain the hydrochloride salt of 1-(4-aminophenyl)cyclopentane-1-carboxylic acid." ] } | |
CAS RN |
1067192-34-0 |
Product Name |
1-(4-aminophenyl)cyclopentane-1-carboxylic acid hydrochloride |
Molecular Formula |
C12H16ClNO2 |
Molecular Weight |
241.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
